![molecular formula C15H19N3O5 B4116514 4-[(3-nitrophenyl)amino]-4-oxo-2-(1-piperidinyl)butanoic acid](/img/structure/B4116514.png)
4-[(3-nitrophenyl)amino]-4-oxo-2-(1-piperidinyl)butanoic acid
Overview
Description
4-[(3-nitrophenyl)amino]-4-oxo-2-(1-piperidinyl)butanoic acid, also known as NPA, is an organic compound that has been widely studied for its potential applications in scientific research. NPA is a synthetic compound that was first synthesized in the 1970s, and since then, it has been used in a variety of studies to investigate its mechanism of action and potential therapeutic effects.
Mechanism of Action
4-[(3-nitrophenyl)amino]-4-oxo-2-(1-piperidinyl)butanoic acid works by binding to the active site of APN, thereby preventing the enzyme from carrying out its normal biological functions. This inhibition of APN can lead to a variety of biochemical and physiological effects, including a reduction in inflammation and cancer cell proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including a reduction in inflammation and cancer cell proliferation. In addition, this compound has been shown to have potential therapeutic effects in a variety of disease states, including cancer, inflammation, and cardiovascular disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-[(3-nitrophenyl)amino]-4-oxo-2-(1-piperidinyl)butanoic acid in laboratory experiments is its specificity for APN, which allows researchers to investigate the role of this enzyme in a variety of biological processes. However, one limitation of using this compound is its potential toxicity, which can limit its use in certain experimental settings.
Future Directions
There are many potential future directions for research on 4-[(3-nitrophenyl)amino]-4-oxo-2-(1-piperidinyl)butanoic acid, including the development of more potent and selective inhibitors of APN, the investigation of this compound's potential therapeutic effects in a variety of disease states, and the exploration of the role of APN in other biological processes. In addition, further research is needed to better understand the potential toxicity of this compound and to develop safer and more effective compounds for use in laboratory experiments.
Scientific Research Applications
4-[(3-nitrophenyl)amino]-4-oxo-2-(1-piperidinyl)butanoic acid has been used in a variety of scientific research applications, including studies of its mechanism of action and potential therapeutic effects. One of the most promising areas of research for this compound is its potential as an inhibitor of the enzyme aminopeptidase N (APN), which is involved in a variety of physiological processes, including inflammation and cancer progression.
properties
IUPAC Name |
4-(3-nitroanilino)-4-oxo-2-piperidin-1-ylbutanoic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19N3O5/c19-14(16-11-5-4-6-12(9-11)18(22)23)10-13(15(20)21)17-7-2-1-3-8-17/h4-6,9,13H,1-3,7-8,10H2,(H,16,19)(H,20,21) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DLDZOGIUOZNIEE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C(CC(=O)NC2=CC(=CC=C2)[N+](=O)[O-])C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19N3O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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